N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]propanamide

• IUPAC Name: N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]propanamide
• InChI: InChI=1S/C15H18N4O3S/c1-4-14(20)18-12-5-7-13(8-6-12)23(21,22)19-15-16-10(2)9-11(3)17-15/h5-9H,4H2,1-3H3,(H,18,20)(H,16,17,19)
• InChI Key: PQMAODUFYFVUJR-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CC(=N2)C)C
• Molecular Formula: C15H18N4O3S
• Molecular Weight: 334.4 g/mol

Description

“N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]propanamide” is a chemical compound with the molecular formula C14H15N3O. It’s also known as "N-(4,6-Dimethylpyrimidin-2-yl)-N-phenylacetamide".

Molecular Structure Analysis

The molecular structure of “N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]propanamide” can be represented as a 2D Mol file. The compound has a molecular weight of 241.2884.

Scientific Research Applications

• Binding with Bovine Serum Albumin : Novel p-hydroxycinnamic acid amides, including derivatives of N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]propanamide, were synthesized and their interactions with bovine serum albumin (BSA) were investigated through fluorescence and UV–vis spectral studies. These studies help understand the binding and interaction mechanisms of such compounds with proteins, which is crucial in drug development (Meng et al., 2012).

• Antimicrobial Activity : A series of methyl (2Z)-4-aryl-2-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenylamino}-4-oxobut-2-enoates and their silver salts were synthesized and their antimicrobial activities were studied. Such compounds could have potential applications in developing new antimicrobial agents (Gein et al., 2020).

• Analgesic and Anti-inflammatory Activities : Research on the reaction of methyl aroylpyruvates with 2-(4-aminobenzenesulfamido)-4,6-dimethylpyrimidine explored compounds with potential analgesic and anti-inflammatory properties. This is significant in the context of developing new drugs for pain management and inflammation control (Gein et al., 2018).

• Herbicidal Activity : Novel N-{5-[2-(4,6-dimethoxy-pyrimidin-2-yloxy)-phenyl]-[1,3,4]thiadiazol-2-yl}2-aroxy-propanamides, which include derivatives of the target compound, were synthesized and showed moderate to good selective herbicidal activity. Such compounds could be useful in the development of new herbicides (Liu & Shi, 2014).

• Antibacterial Evaluation : A study focused on the synthesis of new heterocyclic compounds containing a sulfonamido moiety, including derivatives of N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]propanamide, for use as antibacterial agents. Eight compounds were found to have high activities, which is significant for pharmaceutical applications (Azab et al., 2013).

Mechanism of Action

Target of Action

The primary targets of N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}propanamide are currently unknown. The compound is a derivative of pyrimidine , a basic structure in many important biomolecules, suggesting potential interactions with various biological targets.

Mode of Action

As a pyrimidine derivative , it may interact with its targets through hydrogen bonding and other non-covalent interactions, leading to changes in the target’s function.

Biochemical Pathways

Given its structural similarity to pyrimidine , it may potentially influence pathways involving pyrimidine metabolism.